Cas no 2171719-52-9 (2-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid)

• Product Name: 2-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid
• CAS No: 2171719-52-9
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6165659
• PubChem ID: 165565254
• Update Time: 2025-05-20

2-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid
• 2171719-52-9
• 2-cyclopropyl-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}acetic acid
• EN300-1555648

• Inchi： 1S/C27H28N2O5/c30-25(29-24(26(31)32)16-12-13-16)17-6-5-7-18(14-17)28-27(33)34-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-5,7-11,16-18,23-24H,6,12-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： WMNRVXATSAEHDU-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)NC(C1CC=CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid

Introduction to 2-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic Acid (CAS No. 2171719-52-9)

2-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid, identified by its CAS number 2171719-52-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of 2-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid is characterized by its intricate arrangement of functional groups, including a cyclopropyl group, a fluorenylmethoxycarbonyl moiety, and an amino-substituted cyclohexene ring. These structural elements contribute to its unique chemical properties and potential biological functions.

In recent years, there has been a growing interest in the development of molecules that can modulate various biological pathways. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in this compound suggests its utility as a building block in peptide synthesis and as a tool for investigating enzyme mechanisms. Additionally, the cyclohexene ring with an amino substituent may play a crucial role in interactions with biological targets, such as proteins and enzymes.

One of the most compelling aspects of 2-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid is its potential application in drug discovery. The compound's ability to interact with specific biological targets makes it a valuable candidate for developing novel therapeutic strategies. Researchers have been exploring its efficacy in various preclinical models, particularly in the context of inflammatory diseases and cancer.

Recent studies have highlighted the importance of molecular diversity in drug design. The unique structural features of 2-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid make it an attractive candidate for further investigation. By leveraging computational methods and high-throughput screening, scientists aim to identify new derivatives with enhanced pharmacological properties.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework. These synthetic methodologies not only highlight the expertise of chemists but also contribute to the development of innovative synthetic routes.

In the realm of medicinal chemistry, the quest for new scaffolds that can exhibit desirable pharmacological profiles is ongoing. The structural motif present in 2-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid aligns well with current trends in drug discovery. Its potential to interact with multiple targets makes it a versatile molecule that could lead to the development of next-generation therapeutics.

The role of computational chemistry in understanding molecular interactions cannot be overstated. By employing molecular modeling techniques, researchers can predict how 2-cyclopropyl-2-{5-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclohexenecarboxylic acid) interacts with biological targets. These insights are invaluable for designing modified versions of the compound that could improve its efficacy and reduce potential side effects.

The future prospects for this compound are promising. As research continues, new applications and derivatives are likely to emerge, further solidifying its importance in pharmaceutical development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing the full potential of this innovative molecule.

In conclusion, 2-cyclopropylcyclic propylethyleneaminocarboxylic acid, CAS number 2171719 52 - - - - - - - - - - - - - - - 52 - 89 strong>, represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable asset in the search for novel therapeutic agents. As research progresses, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.